Cas no 339279-34-4 (6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile)

6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile is a heterocyclic compound featuring a fused thienopyridine core with fluoro-pyridinyl and pyrrolyl substituents. Its structural complexity and functional group diversity make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of a fluorine atom enhances metabolic stability and bioavailability, while the nitrile group offers versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or as a scaffold for kinase inhibitors. Its well-defined chemical properties ensure reproducibility in synthetic applications.
6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile structure
339279-34-4 structure
Product Name:6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile
CAS No:339279-34-4
MF:
MW:
MDL:MFCD00794663
CID:4649031
Update Time:2025-10-29

6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile
    • MDL: MFCD00794663

6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile Pricemore >>

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Additional information on 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carbonitrile

Introduction to 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 339279-34-4)

6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 339279-34-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds and is characterized by its unique structural features, including a tetrahydrothieno[2,3-c]pyridine core and functional groups such as a fluoro-substituted pyridine and a pyrrole ring. These structural elements contribute to its pharmacological properties and biological activity.

The development and study of 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile have been driven by its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, particularly those involved in neurological disorders and cancer. The compound's structure provides a foundation for the design of more potent and selective derivatives through structure-activity relationship (SAR) studies.

In the context of neurological disorders, 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry highlights its potential as a modulator of ion channels and receptors implicated in conditions such as epilepsy and Alzheimer's disease. The compound's ability to selectively interact with these targets suggests its utility in developing novel therapeutic agents for these conditions.

Furthermore, the compound's anticancer properties have been explored in several studies. A recent publication in the European Journal of Medicinal Chemistry reported that 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways. These findings underscore the compound's potential as a lead molecule for the development of new anticancer drugs.

The synthesis of 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Key synthetic routes include the formation of the tetrahydrothieno[2,3-c]pyridine core through cyclization reactions and the subsequent introduction of functional groups such as the fluoro-substituted pyridine and pyrrole rings. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both research and development settings.

The pharmacokinetic properties of 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile have also been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and plasma stability are key factors that contribute to its potential as an orally administered therapeutic agent.

In conclusion, 6-(6-Fluoro-2-pyridinyl)-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 339279-34-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead compound for the design of new drugs targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.

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